IJWSYYJWKIXBGI-UHFFFAOYSA-L
IJWSYYJWKIXBGI-UHFFFAOYSA-L
Brand Name:
Vulcanchem
CAS No.:
14552-81-9
VCID:
VC20995981
InChI:
InChI=1S/C19H12Cl2N8O9S2.2Na/c20-17-23-18(21)25-19(24-17)22-8-1-6-12(40(36,37)38)11(7-8)26-27-13-14(16(31)32)28-29(15(13)30)9-2-4-10(5-3-9)39(33,34)35;;/h1-7,13H,(H,31,32)(H,33,34,35)(H,36,37,38)(H,22,23,24,25);;/q;2*+1/p-2
SMILES:
C1=CC(=CC=C1N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC4=NC(=NC(=N4)Cl)Cl)S(=O)(=O)O)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C19H10Cl2N8Na2O9S2
Molecular Weight:
675.3 g/mol
IJWSYYJWKIXBGI-UHFFFAOYSA-L
CAS No.: 14552-81-9
Cat. No.: VC20995981
Molecular Formula: C19H10Cl2N8Na2O9S2
Molecular Weight: 675.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14552-81-9 |
|---|---|
| Molecular Formula | C19H10Cl2N8Na2O9S2 |
| Molecular Weight | 675.3 g/mol |
| IUPAC Name | disodium;4-[[5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-sulfophenyl]diazenyl]-5-oxo-1-(4-sulfonatophenyl)-4H-pyrazole-3-carboxylate |
| Standard InChI | InChI=1S/C19H12Cl2N8O9S2.2Na/c20-17-23-18(21)25-19(24-17)22-8-1-6-12(40(36,37)38)11(7-8)26-27-13-14(16(31)32)28-29(15(13)30)9-2-4-10(5-3-9)39(33,34)35;;/h1-7,13H,(H,31,32)(H,33,34,35)(H,36,37,38)(H,22,23,24,25);;/q;2*+1/p-2 |
| Standard InChI Key | IJWSYYJWKIXBGI-UHFFFAOYSA-L |
| SMILES | C1=CC(=CC=C1N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC4=NC(=NC(=N4)Cl)Cl)S(=O)(=O)O)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC4=NC(=NC(=N4)Cl)Cl)S(=O)(=O)O)S(=O)(=O)[O-].[Na+].[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator